Cas no 7093-91-6 (Methane, chloroisocyanato-)

Methane, chloroisocyanato- structure

Methane, chloroisocyanato- structure

Product Name:Methane, chloroisocyanato-

CAS No:7093-91-6

Molecular Formula:C₂H₂NOCl

Molecular Weight:91.49638

CID:546371

PubChem ID:12591919

Methane, chloroisocyanato- Properties

Names and Identifiers

- Methane, chloroisocyanato-
- chloro(isocyanato)methane
- CHLOROMETHYL ISOCYANATE
- Chhlormethyl-isocyanat
- Chlormethyl-carbonimid
- Chlor-methylisocyanat
- chloro-isocyanato-methane
- Methane,chloroisocyanato
- DTXSID00503647
- AKOS006282595
- EN300-4274871
- 7093-91-6
- chloromethylisocyanate
- XKQTZYDZYSXGBD-UHFFFAOYSA-N
- +Expand
- InChIKey： XKQTZYDZYSXGBD-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H2ClNO/c3-1-4-2-5/h1H2
- SMILES： C(N=C=O)Cl

Computed Properties

Exact Mass: 90.98250
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 90.9824914g/mol
Heavy Atom Count: 5
Complexity: 56.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 29.4Å²

Experimental Properties

LogP: 0.51850
PSA: 29.43000

Methane, chloroisocyanato- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P005QKS-50mg	Methane, chloroisocyanato-	7093-91-6	95%	50mg	$269.00	2024-04-21
Enamine	EN300-4274871-0.05g	chloro(isocyanato)methane	7093-91-6	95%	0.05g	$174.0

Methane, chloroisocyanato- Related Literature

1. Prospects of carbon capture, utilization and storage for mitigating climate change

Environ. Sci.: Adv., 2023,2, 409-423
2. Quantitative determination of protein molecular weight with an acoustic sensor; significance of specific versus non-specific binding†

Achilleas Tsortos Analyst, 2014,139, 3918-3925
3. Inside back cover

Green Chem., 2017,19, 2297-2297
4. Facile fabrication of alveolate Cu2−xSe microsheets as a new visible-light photocatalyst for discoloration of Rhodamine B†

Wenwu Zhong,Shijie Shen,Shangshen Feng,Zhiping Lin,Zongpeng Wang,Baizeng Fang CrystEngComm, 2018,20, 7851-7856
5. The design of a mechanical wave-like DNA nanomachine for the fabrication of a programmable and multifunctional molecular device†

Xiaoli Zhu,Xiaoxia Chen,Fangfang Ban,Ya Cao,Jing Zhao,Guifang Chen Chem. Commun., 2017,53, 10504-10507
6. Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family†

Olga V. Yakubovich,Olga V. Dimitrova Dalton Trans., 2017,46, 8680-8686
7. Conductive Pickering-poly(high internal phase emulsion) composite foams prepared with low loadings of single-walled carbon nanotubes†

Marie Claire Hermant,Bert Klumperman,Cor E. Koning Chem. Commun., 2009, 2738-2740
8. Contents

Chem. Commun., 2010,46, 5179-5196
9. Metals

Annu. Rep. Anal. At. Spectrosc., 1977,7, 98-113
10. On the mechanism of nitrogen photofixation at nanostructured iron titanate films†

Oksana Linnik,Horst Kisch Photochem. Photobiol. Sci., 2006,5, 938-942

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